Cas no 267875-96-7 (2-Ethenylpyridin-3-amine)

• Product Name: 2-Ethenylpyridin-3-amine
• CAS No: 267875-96-7
• MF: C₇H₈N₂
• MW: 120.151821136475
• MDL: MFCD18818843
• CID: 1020603
• PubChem ID: 19847965
• Update Time: 2025-05-26

2-Ethenylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine,2-ethenyl-(9CI)
• 2-ethenylpyridin-3-amine
• SCHEMBL4361794
• o-vinylpyridylamine
• 2-vinylpyridin-3-amine
• 267875-96-7
• A1-18444
• DA-07497
• DTXSID90600573
• 2-Ethenylpyridin-3-amine

• MDL： MFCD18818843
• Inchi： 1S/C7H8N2/c1-2-7-6(8)4-3-5-9-7/h2-5H,1,8H2
• InChI Key： VCHWAOGZSFCTEL-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1C=C)N

Computed Properties

• Exact Mass: 120.068748264g/mol
• Monoisotopic Mass: 120.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-Ethenylpyridin-3-amine

2-Ethenylpyridin-3-amine: A Comprehensive Overview

The compound with CAS No 267875-96-7, commonly referred to as 2-Ethenylpyridin-3-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and versatile properties, has been the subject of extensive research in recent years. Its potential applications span across various industries, including pharmaceuticals, agrochemicals, and materials science.

2-Ethenylpyridin-3-amine is an aromatic amine derivative with a pyridine ring substituted at the 3-position by an amino group and at the 2-position by an ethenyl group. This substitution pattern imparts the molecule with distinct electronic and steric properties, making it a valuable building block in organic synthesis. The compound's structure allows for a wide range of reactivity, enabling its use in various chemical transformations and functionalizations.

Recent studies have highlighted the importance of 2-Ethenylpyridin-3-amine in drug discovery. Researchers have explored its potential as a lead compound for developing new therapeutic agents. For instance, its ability to act as a ligand in metalloenzyme inhibition has been investigated, offering promising results in the context of anti-cancer drug development. Additionally, its role as a precursor in the synthesis of bioactive molecules has been extensively documented, further underscoring its significance in medicinal chemistry.

The synthesis of 2-Ethenylpyridin-3-amine has also been a focal point of recent research. Traditional methods involve multi-step processes that often require harsh conditions and expensive reagents. However, advancements in catalytic chemistry have led to the development of more efficient and sustainable synthetic routes. For example, transition metal-catalyzed cross-coupling reactions have emerged as powerful tools for constructing the ethenyl-substituted pyridine ring with high precision and yield.

In terms of chemical properties, 2-Ethenylpyridin-3-amine exhibits interesting behavior under various reaction conditions. Its amino group can act as both a nucleophile and a base, enabling participation in diverse reactions such as alkylation, acylation, and condensation reactions. Furthermore, the ethenyl group introduces additional reactivity, allowing for olefin metathesis and other transformations that expand the scope of possible applications.

The compound's stability under different environmental conditions has also been studied extensively. Research indicates that 2-Ethenylpyridin-3-amine is relatively stable under ambient conditions but can undergo degradation under extreme temperatures or acidic/basic environments. These findings are crucial for its safe handling and storage in industrial settings.

From an environmental perspective, understanding the fate and transport of 2-Ethenylpyridin-3-amine is essential for assessing its potential impact on ecosystems. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with microbial activity playing a significant role in its transformation. This information is vital for regulatory agencies aiming to establish guidelines for the safe use and disposal of this compound.

In conclusion, 2-Ethenylpyridin-3-amine (CAS No 267875-96-7) is a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.